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Compound of Interest

Compound Name: 1-Octylpyridinium

Cat. No.: B14679969

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 1-
octylpyridinium chloride, a cationic surfactant and ionic liquid. The information presented is
intended to support research and development activities where this compound's properties are
of interest.

Core Physicochemical Data

The melting point and density of 1-octylpyridinium chloride are crucial parameters for its
application in various scientific fields. A summary of these properties is provided in the table

below.
Property Value
Melting Point 118-121 °CJ[1]
Density Not available in the searched literature

Experimental Protocols

Detailed experimental methodologies are essential for the replication and validation of scientific
findings. The following sections outline the typical procedures used to determine the melting
point and density of ionic liquids like 1-octylpyridinium chloride.
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Melting Point Determination

The melting point of 1-octylpyridinium chloride can be determined using a standard capillary
melting point apparatus.

Procedure:

e Asmall, dry sample of 1-octylpyridinium chloride is finely powdered.

e The powdered sample is packed into a capillary tube to a height of 2-3 mm.
e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a steady rate of 1-2 °C per minute.

e The temperature at which the substance first begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

For hygroscopic substances like 1-octylpyridinium chloride, it is crucial to handle the sample
in a dry environment, such as a glove box, and to use sealed capillary tubes to prevent the
absorption of atmospheric moisture, which can affect the melting point.

Density Determination

The density of ionic liquids is commonly measured using a vibrating tube densimeter.

Procedure:

The vibrating tube densimeter is calibrated using two standards of known density, typically
dry air and deionized water.

A sample of 1-octylpyridinium chloride is injected into the U-shaped tube of the densimeter.

The tube is set to oscillate, and the frequency of oscillation is measured.

The density of the sample is calculated from the oscillation frequency using the calibration
data.
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e The temperature of the sample is precisely controlled during the measurement as density is

temperature-dependent.

Synthesis and Purification Workflow

The synthesis of 1-octylpyridinium chloride typically involves the quaternization of pyridine
with an octyl halide. The following diagram illustrates a general workflow for its synthesis and

purification.
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Caption: General workflow for the synthesis and purification of 1-octylpyridinium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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